Cas no 111697-06-4 (N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine)

• Product Name: N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine
• CAS No: 111697-06-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4458862
• PubChem ID: 13789821
• Update Time: 2025-05-25

N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N,N-diethyl-4-methoxy-6-methyl-
• N,N-diethyl-4-methoxy-6-methyl-2-Pyrimidinamine
• N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine
• DTXSID90549498
• N,N-Diethyl-4-methoxy-6-methyl-2-pyrimidinamine; 2-Diethylamino-6-methyl-4-methoxypyrimidine
• 111697-06-4
• 887-009-0
• EN300-9041835
• LVYOEHNEFWUEDT-UHFFFAOYSA-N
• DTXCID50500282
• 2-Diethylamino-6-methyl-4-methoxypyrimidine
• starbld0033593

• Inchi： 1S/C10H17N3O/c1-5-13(6-2)10-11-8(3)7-9(12-10)14-4/h7H,5-6H2,1-4H3
• InChI Key： LVYOEHNEFWUEDT-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=NC(C)=CC(OC)=N1

Computed Properties

• Exact Mass: 195.137162174Da
• Monoisotopic Mass: 195.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine

Introduction to N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine (CAS No. 111697-06-4)

N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine, a compound with the chemical formula C₁₂H₁₇N₃O, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 111697-06-4, has garnered attention due to its structural properties and potential biological activities. The presence of multiple functional groups, including ethyl and methoxy substituents on a pyrimidine core, makes it a versatile scaffold for drug discovery and development.

The pyrimidine ring is a crucial component in many bioactive molecules, particularly in nucleoside analogs and antiviral agents. In the case of N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine, the N,N-diethyl group contributes to the compound's lipophilicity, which can influence its absorption and distribution within biological systems. The 4-methoxy and 6-methyl substituents further modulate the electronic properties of the pyrimidine ring, potentially affecting its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, its structural motif is reminiscent of known kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it can interact with specific protein targets, leading to modulations in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer, making N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine a potential lead compound for further investigation. The combination of its structural features and observed biological activity positions it as a valuable asset in the search for novel therapeutic agents.

The synthesis of N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to construct the pyrimidine core and introduce the desired substituents. The efficiency and scalability of these synthetic routes are crucial for moving from laboratory-scale production to larger-scale applications in drug development.

One of the key challenges in pharmaceutical research is optimizing the pharmacokinetic properties of candidate compounds. N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine must be evaluated for its solubility, stability, and metabolic fate to ensure it can reach its target site effectively within an organism. Preclinical studies often involve pharmacokinetic modeling to predict how the compound will behave in vivo, providing insights into dosing regimens and potential side effects.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising candidates. By analyzing vast datasets of chemical structures and biological activities, these algorithms can predict the potential efficacy of compounds like N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine with remarkable accuracy. This approach has accelerated the identification of novel therapeutic agents and reduced the time required for preclinical testing.

The role of N,N-diethyl-4-methoxy-6-methylpyrimidin-2-amine in addressing unmet medical needs cannot be overstated. Its unique structural features make it a versatile scaffold for designing molecules that can interact with a wide range of biological targets. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in developing treatments for various diseases.

In conclusion, N,N-diethyl-4-methoxy-6-methylpyrimidin-2-am ine (CAS No. 11169706) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and potential biological activities make it a valuable candidate for further research and development. With ongoing studies exploring its pharmacological profile and synthetic feasibility, this compound holds promise for contributing to future medical breakthroughs.